Cas no 2138127-57-6 (1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one)

• Product Name: 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one
• CAS No: 2138127-57-6
• MF: C₁₂H₁₅F₃N₂O₂
• MW: 276.254913568497
• CID: 6547002
• PubChem ID: 165951504
• Update Time: 2025-06-10

1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2138127-57-6
• EN300-1160839
• 1-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one
• 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one

• Inchi： 1S/C12H15F3N2O2/c1-7-5-16-11(19)17(6-7)10-4-8(18)2-3-9(10)12(13,14)15/h5-6,8-10,18H,2-4H2,1H3
• InChI Key： GTVXISFHHQKIOF-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N1C(N=CC(C)=C1)=O)O)(F)F

Computed Properties

• Exact Mass: 276.10856221g/mol
• Monoisotopic Mass: 276.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.9Ų

Additional information on 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one

Professional Introduction to Compound with CAS No. 2138127-57-6 and Product Name: 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one

The compound identified by the CAS number 2138127-57-6 and the product name 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the dihydropyrimidine class, a heterocyclic structure that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of functional groups such as 5-hydroxy, trifluoromethyl, and methyl in its molecular framework contributes to its unique chemical properties and biological interactions, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those derived from dihydropyrimidines. These compounds are valued for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of atoms in 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one is thought to enhance its binding affinity and selectivity, which are critical factors in drug design. The trifluoromethyl group, for instance, is known to improve metabolic stability and lipophilicity, while the hydroxy and methyl substituents contribute to hydrogen bonding capabilities and overall molecular flexibility.

Recent studies have highlighted the potential of dihydropyrimidine derivatives in addressing a range of therapeutic challenges. Researchers have been particularly intrigued by their role in oncology, where these compounds exhibit promising anti-cancer properties. The structural features of 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one suggest that it may interfere with key pathways involved in tumor growth and progression. For instance, preliminary investigations have indicated that this compound could inhibit specific kinases or modulate transcription factors relevant to cancer cell proliferation. Such findings align with the broader trend in oncology research, which emphasizes the need for targeted therapies with minimal side effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 5-hydroxy group necessitates careful consideration of oxidation-reduction reactions, while the incorporation of the trifluoromethyl moiety often involves halogenation techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies not only enhance efficiency but also allow for modifications that can fine-tune biological activity.

In terms of pharmacokinetic properties, 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one exhibits characteristics that make it a promising candidate for further development. Studies on similar dihydropyrimidine derivatives have shown favorable oral bioavailability and moderate solubility in aqueous solutions. The presence of polar functional groups like the hydroxy moiety facilitates interactions with biological targets, while the lipophilic nature imparted by the trifluoromethyl group enhances membrane permeability. These attributes are essential for achieving effective drug delivery and therapeutic outcomes.

The potential therapeutic applications of this compound extend beyond oncology. Emerging research suggests that it may also play a role in managing inflammatory diseases and neurodegenerative disorders. Dihydropyrimidine derivatives have been observed to interact with inflammatory mediators and signaling pathways, potentially offering relief from conditions such as rheumatoid arthritis or Alzheimer's disease. While clinical trials are still in progress, preclinical data indicate encouraging results when tested against relevant disease models.

Regulatory considerations are another critical aspect of developing new pharmaceuticals like 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one. Compliance with Good Manufacturing Practices (GMP) ensures that production processes meet stringent quality standards. Additionally, toxicological assessments must be conducted to evaluate safety profiles before human testing can begin. These rigorous protocols are designed to protect patients while advancing scientific understanding.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and metabolic stability with remarkable accuracy. By leveraging these tools, scientists can identify structural modifications that enhance efficacy while minimizing adverse effects. This interdisciplinary approach underscores the importance of integrating experimental data with computational analysis in modern drug discovery.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in this field. Shared resources and expertise facilitate rapid screening of novel compounds and translation from bench to bedside. Such partnerships are vital for bringing innovative therapies to market efficiently.

Future directions for research on 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one include exploring combination therapies with other drugs or exploring new synthetic routes that improve scalability without compromising purity or yield. Additionally, investigating mechanisms of action at a molecular level will provide deeper insights into its therapeutic potential across various diseases.